N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C13H14N2OS/c1-8-4-5-11(9(2)6-8)12-7-17-13(15-12)14-10(3)16/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: ONCLYKXAKASWPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CSC(=N2)NC(=O)C)C
• Molecular Formula: C13H14N2OS
• Molecular Weight: 246.33 g/mol

Description

N-[4-(2,4-dimethylphenyl)-1,3-thiazol-2-yl]acetamide is a compound of interest due to its structure containing a thiazole ring, which is often associated with significant biological activity. This compound, like its analogs, is part of ongoing research into their synthesis, structure, and potential applications due to their unique chemical properties.

Synthesis Analysis

The synthesis of similar thiazolyl acetamide derivatives typically involves condensation reactions catalyzed by carbodiimide condensation. For example, novel derivatives have been prepared using 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride and N-hydroxybenzotrizole, indicating a fast and convenient method for generating such compounds (Yu et al., 2014).

Molecular Structure Analysis

Structural characterization often involves IR, 1H NMR, and elemental analyses. X-ray diffraction studies, as seen in related compounds, confirm the arrangement of the thiazole and acetamide components in the crystal structure, providing insights into the molecule's geometric conformation (Saravanan et al., 2016).

Chemical Reactions and Properties

The reactivity of such compounds often involves interactions with other chemical entities, leading to the formation of new bonds or structures. For example, derivatives have been synthesized by reacting imidazole-thione derivatives with chloroacetamide compounds, showcasing the versatility in forming anticancer agents with reasonable activity against certain cancer types (Duran & Demirayak, 2012).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystalline structure, are crucial for understanding the behavior of these compounds under different conditions. The specific arrangement of molecules in crystals, as seen in acetamide derivatives, suggests a detailed interplay of intermolecular forces shaping the compound's physical properties (Saravanan et al., 2016).

Chemical Properties Analysis

Chemical properties such as reactivity, stability, and interaction with biological molecules are of particular interest. The synthesis and characterization of acetamide derivatives, including their potential biological activities, highlight the importance of understanding how these compounds interact at the molecular level. For instance, studies on 1,3,4-thiadiazole derivatives indicate potential for biological applications, necessitating further investigation into their chemical properties (Rehman et al., 2013).